19-Oxocinobufotalin

• IUPAC Name: [(1R,2S,4R,5R,6R,7R,10S,11S,14S,16S)-11-formyl-14,16-dihydroxy-7-methyl-6-(6-oxopyran-3-yl)-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-5-yl] acetate
• InChI: InChI=1S/C26H32O8/c1-14(28)33-21-20(15-3-4-19(30)32-12-15)23(2)8-6-17-18(26(23)22(21)34-26)7-10-25(31)11-16(29)5-9-24(17,25)13-27/h3-4,12-13,16-18,20-22,29,31H,5-11H2,1-2H3/t16-,17-,18+,20-,21+,22+,23+,24-,25-,26+/m0/s1
• InChI Key: RDQNOOHJEOAAIW-FSVQXUKKSA-N
• Canonical SMILES: CC(=O)OC1C(C2(CCC3C(C24C1O4)CCC5(C3(CCC(C5)O)C=O)O)C)C6=COC(=O)C=C6
• Isomeric SMILES: CC(=O)O[C@@H]1[C@@H]([C@]2(CC[C@H]3[C@H]([C@@]24[C@@H]1O4)CC[C@]5([C@@]3(CC[C@@H](C5)O)C=O)O)C)C6=COC(=O)C=C6
• Molecular Formula: C26H32O8
• Molecular Weight: 472.5 g/mol

Description

19-Oxocinobufotalin is a natural product derived from toads. It is capable of suppressing Epithelial-mesenchymal transition (EMT) and weakening the migratory and invasive potential of PC3 cells. Its molecular weight is 472.53 and its formula is C26H32O8.

Molecular Structure Analysis

The molecular structure of 19-Oxocinobufotalin is represented by the formula C26H32O8. The compound has a solid appearance and is white to off-white in color. The SMILES representation of the compound is also provided.

Physical And Chemical Properties Analysis

19-Oxocinobufotalin is a solid, white to off-white compound. It has a molecular weight of 472.53 and a formula of C26H32O8. It is soluble in DMSO at a concentration of 50 mg/mL.

Scientific Research Applications

Cytotoxic Properties

19-Oxocinobufotalin has been studied for its cytotoxic properties. In a study examining the chemical composition of the skin of Bufo bufo gargarizans, 19-Oxocinobufotalin was identified as one of the compounds isolated. This compound, along with other bufadienolides isolated, showed significant inhibition effects against the human hepatocellular carcinoma cell line SMMC-7721 in vitro, suggesting potential applications in cancer research and treatment (Fu-Kai Wu et al., 2011).

Growth and Lipemic Activity

Another study explored the effects of a related compound, 19-oxo-androstenedione, on growth, oviductal weight, and plasma lipids in young chicks. The compound was found to have a significant impact on body weight gain and plasma lipids, indicating its potential as a unique steroid for stimulating growth and fat deposition in commercial meat poultry. This study highlights the possible agricultural applications of compounds structurally similar to 19-Oxocinobufotalin (J. O. Johnston et al., 1980).

Safety And Hazards

The safety data sheet for 19-Oxocinobufotalin suggests that it should be stored at 4°C and protected from light. In case of contact with eyes or skin, it is recommended to flush with plenty of water. If ingested or inhaled, medical attention should be sought immediately.